Ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate
Overview
Description
Ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate is a chemical compound with the empirical formula C12H10FNO3 . It has a molecular weight of 235.21 and is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Molecular Structure Analysis
The molecular structure of Ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate consists of 12 carbon atoms, 10 hydrogen atoms, 1 fluorine atom, 1 nitrogen atom, and 3 oxygen atoms . The InChI Key for this compound is MPUYCZQHTGRPNE-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
Ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate has a number of physical and chemical properties. It has a high gastrointestinal absorption and is permeable to the blood-brain barrier . It is not a substrate for P-glycoprotein and inhibits CYP1A2 . The compound has a Log Po/w (iLOGP) of 2.43, indicating its lipophilicity . Its water solubility is 0.134 mg/ml .Scientific Research Applications
- Ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate may exhibit antimicrobial activity due to its structural similarity to quinolones. Researchers could explore its potential as a novel antimicrobial agent against bacteria, fungi, or other pathogens .
- Given its unique structure, this compound might find applications in proteomics studies. Researchers could investigate its interactions with proteins, enzymatic activity, or protein-ligand binding. It could serve as a probe for specific protein targets .
- Quinoline derivatives often act as metal chelators. Ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate could be evaluated for its ability to bind to metal ions, potentially influencing metal-dependent biological processes .
- Fluorinated quinolines are known for their fluorescence properties. Researchers could explore whether this compound exhibits fluorescence and use it as a fluorescent probe in cellular imaging or bioassays .
- The presence of the fluorine atom could impact the compound’s pharmacokinetics and bioavailability. Medicinal chemists might investigate its potential as a lead compound for drug development .
- Ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate could serve as a building block in organic synthesis. Researchers could explore its reactivity in various reactions, such as cross-coupling, cyclization, or functional group transformations .
- Investigating its photophysical properties (absorption, emission, and quantum yield) could provide insights into its behavior under light exposure. Photochemical reactions involving this compound might be relevant in certain contexts .
Antimicrobial Properties
Proteomics Research
Metal Chelation
Fluorescent Probes
Medicinal Chemistry
Synthetic Methodology
Photophysics and Photochemistry
Safety and Hazards
The safety data sheet for Ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate indicates that it should be handled with care. Avoid breathing mist, gas, or vapours and avoid contact with skin and eyes . Use personal protective equipment and ensure adequate ventilation . In case of a spill or leak, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of the spill/leak .
Mechanism of Action
Target of Action
Quinoline derivatives are often studied for their potential antimicrobial, antifungal, and antitumor activities. They may interact with various enzymes and receptors in the cell .
Mode of Action
The mode of action can vary widely depending on the specific targets. For example, some quinoline derivatives can intercalate DNA, disrupting its structure and function .
Biochemical Pathways
The affected pathways would depend on the specific targets of the compound. Given the potential activities mentioned, pathways related to cell growth and division, DNA replication, and protein synthesis could be affected .
Pharmacokinetics
The ADME properties (Absorption, Distribution, Metabolism, and Excretion) would depend on the specific chemical properties of the compound. Quinoline derivatives can be metabolized in the liver .
Result of Action
The molecular and cellular effects would depend on the specific mode of action and biochemical pathways affected. Potential effects could include inhibition of cell growth, induction of cell death, or disruption of cellular functions .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability .
properties
IUPAC Name |
ethyl 8-fluoro-4-oxo-1H-quinoline-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO3/c1-2-17-12(16)8-6-14-10-7(11(8)15)4-3-5-9(10)13/h3-6H,2H2,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPUYCZQHTGRPNE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CNC2=C(C1=O)C=CC=C2F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40351700 | |
Record name | ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40351700 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
71083-06-2, 63010-69-5 | |
Record name | Ethyl 8-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=71083-06-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40351700 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 71083-06-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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